Cas no 808764-41-2 (3-ISOCYANATO-1-(TRIFLUOROACETYL)PIPERIDINE)

808764-41-2 structure
Product name:3-ISOCYANATO-1-(TRIFLUOROACETYL)PIPERIDINE
3-ISOCYANATO-1-(TRIFLUOROACETYL)PIPERIDINE Chemical and Physical Properties
Names and Identifiers
-
- 3-ISOCYANATO-1-(TRIFLUOROACETYL)PIPERIDINE
- 2,2,2-Trifluoro-1-(3-isocyanato-1-piperidinyl)ethanone
- N-(Trifluoroacetyl)piperidine-3-isocyanate
- DTXSID401001338
- 808764-41-2
- 2,2,2-trifluoro-1-(3-isocyanatopiperidin-1-yl)ethan-1-one
- 3-isocyanato-1-(trifluoroacetyl)piperidine, AldrichCPR
- SCHEMBL3058513
- MFCD03424489
- GWKIESDMPBYSIK-UHFFFAOYSA-N
- 2,2,2-trifluoro-1-(3-isocyanatopiperidin-1-yl)ethanone
- AKOS015853802
- 2,2,2-Trifluoro-1-(3-isocyanatopiperidin-1-yl)ethan-1-one, 1-(Trifluoroacetyl)piperidin-3-yl isocyanate
- DB-127349
-
- MDL: MFCD03424489
- Inchi: InChI=1S/C8H9F3N2O2/c9-8(10,11)7(15)13-3-1-2-6(4-13)12-5-14/h6H,1-4H2
- InChI Key: GWKIESDMPBYSIK-UHFFFAOYSA-N
- SMILES: C1CC(CN(C1)C(=O)C(F)(F)F)N=C=O
Computed Properties
- Exact Mass: 222.062
- Monoisotopic Mass: 222.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
- XLogP3: 2.1
3-ISOCYANATO-1-(TRIFLUOROACETYL)PIPERIDINE Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | I809165-10mg |
3-Isocyanato-1-(trifluoroacetyl)piperidine |
808764-41-2 | 10mg |
$ 65.00 | 2022-06-04 | ||
Apollo Scientific | PC9567-10g |
3-Isocyanato-1-(trifluoroacetyl)piperidine |
808764-41-2 | 95+% | 10g |
£1520.00 | 2025-02-22 | |
Fluorochem | 010576-5g |
N-(Trifluoroacetyl)piperidine-3-isocyanate |
808764-41-2 | 97% | 5g |
£550.00 | 2022-02-28 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007310-1g |
3-Isocyanato-1-(trifluoroacetyl)piperidine |
808764-41-2 | 1g |
3640.0CNY | 2021-07-13 | ||
Apollo Scientific | PC9567-1g |
3-Isocyanato-1-(trifluoroacetyl)piperidine |
808764-41-2 | 95+% | 1g |
£240.00 | 2025-02-22 | |
Apollo Scientific | PC9567-5g |
3-Isocyanato-1-(trifluoroacetyl)piperidine |
808764-41-2 | 95+% | 5g |
£881.00 | 2025-02-22 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007310-1g |
3-Isocyanato-1-(trifluoroacetyl)piperidine |
808764-41-2 | 1g |
3640CNY | 2021-05-07 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007310-500mg |
3-Isocyanato-1-(trifluoroacetyl)piperidine |
808764-41-2 | 500mg |
2031.0CNY | 2021-07-13 | ||
abcr | AB170042-1g |
3-Isocyanato-1-(trifluoroacetyl)piperidine; . |
808764-41-2 | 1g |
€216.20 | 2025-02-17 | ||
abcr | AB170042-1 g |
3-Isocyanato-1-(trifluoroacetyl)piperidine; . |
808764-41-2 | 1g |
€216.20 | 2023-06-23 |
3-ISOCYANATO-1-(TRIFLUOROACETYL)PIPERIDINE Related Literature
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Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
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Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
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Chiqian Zhang,Guangzhi Wang,Zhiqiang Hu Environ. Sci.: Processes Impacts, 2014,16, 2199-2207
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Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
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Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
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Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
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Klaudia Kaniewska,Agata Kowalczyk,Marcin Karbarz,Anna M. Nowicka Analyst, 2016,141, 5815-5821
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Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:808764-41-2)3-ISOCYANATO-1-(TRIFLUOROACETYL)PIPERIDINE

Purity:99%/99%
Quantity:1g/5g
Price ($):386.0/1517.0